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GEM-5 Build and Compilation Troubleshooting
Center

Welcome to the GEM-5 Technical Support Center. This guide provides troubleshooting steps

and answers to frequently asked questions (FAQSs) to assist researchers, scientists, and drug
development professionals in resolving common build and compilation issues with the GEM-5
simulator.

Frequently Asked Questions (FAQs)
Q1: What are the basic prerequisites for building GEM-5?

Al: To build GEM-5, you need to have several key dependencies installed. The primary
requirements include:

e Git: For version control.

g++ or clang: A C++ compiler (gcc version 10 or newer is recommended).[1][2]

SCons: The build system used by GEM-5 (version 3.0 or greater is required).[1][2]

Python: Version 3.6 or newer, including the development libraries.[1][2]

zlib: A data compression library.[3]
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e m4: The M4 macro processor.[1][4]

Optional dependencies for extended functionality include:

o protobuf: For trace generation and playback (version 2.1 or newer).[1][4]
o HDF5: For storing statistical data.

On an Ubuntu system, you can install the essential dependencies with the following command:
sudo apt install build-essential git m4 scons zlib1g-dev libprotobuf-dev protobuf-compiler
libprotoc-dev libgoogle-perftools-dev python3-dev[1]

Q2: My build fails with an error about the gcc version. How can | fix this?

A2: GEM-5 requires a modern C++ compiler. If you see an error like "Error: gcc version 10 or
newer required,” it means your default gcc version is too old.[1][5][6] You can resolve this by:

« Installing a newer gcc version: On Ubuntu, you can use the build-essential package or install
a specific version (e.g., sudo apt install gcc-10 g++-10).

o Updating your environment variables: If you have a newer version installed in a non-default
location, you can either update your PATH environment variable to point to the correct
compiler or explicitly tell SCons which compiler to use with the CC and CXX variables:[6]
scons CC=/path/to/your/gcc CXX=/path/to/your/g++ build/ALL/gem5.opt

Q3: I'm encountering Python-related errors during the build or when running GEM-5. What's the
cause?

A3: Python-related issues often stem from using a non-default Python installation or incorrect
versions.[1][4][5] An error message like TypeError: 'dict' object is not callable when running
GEM-5 can indicate that SCons used a different Python version during the build than the one
you are using to run the simulator.[1]

To fix this, you can force SCons to use your desired Python 3 executable:[1][7] python3 which
scons build/ALL/gem5.opt
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If your Python 3 installation is in a non-standard path, you might also need to specify the
PYTHON_CONFIG variable:[7] python3 which scons
PYTHON_CONFIG=/path/to/your/python3-config build/ALL/gem5.opt

Q4: The build process is terminated with Id terminated with signal 9 [Killed]. What does this

mean?

A4: This error indicates that your system ran out of memory during the linking phase of the
compilation.[8][9] Building GEM-5, especially with parallel jobs (using the -j flag), can be
memory-intensive.[2][8][10] To resolve this, try reducing the number of parallel jobs. For
example, if you were using -j9, try a lower number like -j2 or even -j1:[8][9] scons
build/ALL/gem5.opt -j2

Q5: | see warnings about missing HDF5 or PNG libraries. Are these critical?

A5: These warnings, such as "Couldn't find any HDF5 C++ libraries" or "Header file not found,"
are generally not critical for the core functionality of GEM-5.[11][12][13] They indicate that
optional features will be disabled. HDF5 is used for efficient storage of simulation statistics, and
libpng is for creating PNG framebuffers. If you require these features, you will need to install
the respective development libraries (e.g., libhdf5-dev and libpng-dev on Ubuntu).[11]

Troubleshooting Guides
Guide 1: Resolving a "Protobuf" Related Build Failure

Issue: The build fails with errors related to google::protobuf, such as undefined reference to
google::protobuf::... or errors indicating a version mismatch.[1][14][15][16]

Protocol for Troubleshooting:

 Verify Protobuf Installation: Ensure you have both the Protocol Buffers compiler (protoc) and
the development libraries installed. On Ubuntu, you can install them using: sudo apt update
&& sudo apt install libprotobuf-dev protobuf-compiler[1]

o Clean the Build Directory: Stale object files can sometimes cause issues after dependency
changes. It's crucial to clean the build directory before recompiling. You can do a soft clean
or a complete removal of the build directory.
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o Soft clean: python3 which scons --clean --no-cache[1]

o Complete removal: rm -rf build/[1]

Recompile: After cleaning, attempt to rebuild GEM-5: python3 which scons
build/ALL/gem5.opt -j[1]

Check for Version Conflicts: If the problem persists, it might be due to a version
incompatibility between the installed Protobuf library and what GEM-5 expects. Refer to the
GEM-5 documentation for the recommended Protobuf version.

Guide 2: The Executable (gemb5.opt) is Not Generated
After a Seemingly Successful Build

Issue: The scons command completes without apparent errors, but the final executable (e.g.,
gem>5.opt) is missing from the build/ directory.[17][18]

Protocol for Troubleshooting:

Check for Errors in the Build Log: Rerun the build command and redirect the output to a log
file to carefully inspect for any errors or warnings you might have missed. scons
build/ALL/gem5.opt -j > build_log.txt 2>&1[17][18] Review build_log.txt for any error
messages.

Verify Target Architecture: Ensure that the architecture you are building for (e.g., ALL, X86,
RISCV) is correct and that the corresponding build_opts file exists.[17][18]

Perform a Clean Build: As with many build issues, a clean build can resolve unexpected
problems. rm -rf build/ scons build/ALL/gem5.opt -j

Check Available Memory: Even if the build process doesn't explicitly fail with a "Killed" signal,
low memory can sometimes cause silent failures during the final linking stage. Try building
with a single thread (-j1).[17][18]

Data Presentation

Table 1: Comparison of GEM-5 Build Targets
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. Optimization
Build Target
Level

Debug
Symbols

Recommended .
Relative Speed
Use Case

gemb5.debug None

Yes

Debugging with

tools like GDB

where variable Slow
inspection is

critical.[1][4]

gemb5.opt High (e.g., -03)

Yes

General use and
debugging most
problems; offers

a good balance

Fast

of performance

and

debuggability.[1]

[4]

Highest
 fast (including link-
em5.fas
J time

optimizations)

No

Performance-
critical
simulations
] Fastest
where debugging
is not a priority.

[1]14]

Mandatory Visualization

Below is a diagram illustrating the logical workflow for troubleshooting common GEM-5 build

and compilation issues.
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Force Python Version
(python3 which scons ...)

Other Compilation Error

3. Perform a Clean Build
(rm -rf build/)

4. Re-run Build
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5. Seek Community Help
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Click to download full resolution via product page

Caption: A flowchart for diagnosing and resolving GEM-5 build failures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [troubleshooting common build and compilation issues in
GEM-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410503#troubleshooting-common-build-and-
compilation-issues-in-gem-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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